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Compound of Interest

Compound Name: Gallium-67

Cat. No.: B084094 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of radioactive materials is paramount. This document provides essential safety and

logistical information for the proper disposal of Gallium-67 (⁶⁷Ga), a gamma-emitting

radionuclide commonly used in medical imaging and research. Adherence to these procedures

is critical for ensuring personnel safety and regulatory compliance.

Understanding Gallium-67's Radioactive Properties
Gallium-67 is a radioactive isotope with a physical half-life of approximately 3.26 days (78.3

hours).[1][2][3] It decays via electron capture to the stable isotope Zinc-67 (⁶⁷Zn), emitting

gamma radiation at various energy levels, primarily 93 keV, 185 keV, and 300 keV.[1][3][4][5]

Due to its relatively short half-life, the primary method for the disposal of ⁶⁷Ga waste is through

decay-in-storage.

Key Quantitative Data for Gallium-67
The following table summarizes the essential radiological data for Gallium-67, crucial for safe

handling and disposal planning.
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Property Value

Half-Life 3.26 days (78.3 hours)[1][2][3]

Decay Mode Electron Capture[2][4]

Decay Product Stable Zinc-67 (⁶⁷Zn)[2][5]

Primary Gamma Emissions
93 keV (39%), 185 keV (21%), 300 keV (17%)

[1][4][5]

Experimental Protocol: Decay-in-Storage for
Gallium-67 Waste
The decay-in-storage method involves securely storing the radioactive waste for a sufficient

period to allow its radioactivity to decay to background levels. For Gallium-67, a general rule of

thumb is to store the waste for at least 10 half-lives.

Step-by-Step Disposal Procedure:

Segregation of Waste:

Properly segregate ⁶⁷Ga waste from other radioactive and non-radioactive waste streams

at the point of generation.

Use designated, clearly labeled containers for solid and liquid ⁶⁷Ga waste.

Waste Labeling and Record Keeping:

Each waste container must be labeled with the radiation symbol, the words "Caution,

Radioactive Material," the isotope (Gallium-67 or ⁶⁷Ga), the initial activity, and the date.

Maintain a detailed log of all ⁶⁷Ga waste, including the date of generation, initial activity,

and container identification.

Shielding and Storage:
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Store ⁶⁷Ga waste in a designated, secure, and shielded area to minimize radiation

exposure to personnel.[6][7]

Lead shielding is effective for attenuating the gamma radiation from ⁶⁷Ga. A half-value

layer of 1 mm of lead will reduce the radiation intensity by 50%.[8]

Decay Period:

Store the waste for a minimum of 10 half-lives. For ⁶⁷Ga, this is approximately 33 days.

After 10 half-lives, the radioactivity will have decayed to less than 0.1% of its initial activity.

Verification of Decay:

Before disposal as non-radioactive waste, the container must be monitored with a suitable

radiation detection instrument (e.g., a Geiger-Mueller survey meter) to confirm that the

radiation levels are indistinguishable from background radiation.[8]

Monitoring should be performed on all surfaces of the container.

Final Disposal:

Once the waste has decayed to background levels, the radioactive labels must be defaced

or removed.

The waste can then be disposed of as regular biomedical or chemical waste, in

accordance with institutional and local regulations.[9]

Mandatory Visualization: Gallium-67 Decay-in-
Storage Workflow
The following diagram illustrates the logical workflow for the proper disposal of Gallium-67
waste through decay-in-storage.
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Caption: Workflow for the decay-in-storage disposal of Gallium-67 waste.
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Disclaimer: This information is intended as a general guide. Always consult and adhere to the

specific regulations and procedures established by your institution's Radiation Safety Officer

and relevant governmental agencies.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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